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An In-depth Technical Guide to 6-Aminoazepan-2-one Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 6-Aminoazepan-2-one
hydrochloride (CAS No: 1292369-18-6), a versatile heterocyclic building block. This document

delves into its chemical identity, physicochemical properties, synthesis, and key applications in

the pharmaceutical and polymer industries. With a focus on scientific integrity, this guide offers

practical insights and detailed protocols to support researchers and developers in leveraging

this compound for novel molecular design and material science.

Introduction and Chemical Identity
6-Aminoazepan-2-one hydrochloride is the hydrochloride salt of a cyclic lactam, 6-amino-ε-

caprolactam. Its structure, featuring both an amine and a lactam functional group, makes it a

valuable intermediate for a variety of chemical transformations. The hydrochloride salt form

enhances its stability and solubility in aqueous media, facilitating its use in a range of reaction

conditions.[1]

It is crucial to distinguish this compound from its isomers, such as (S)-3-Amino-2-azepanone

hydrochloride (also known as L-Lysine lactam hydrochloride, CAS: 26081-07-2), as the position
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of the amino group on the azepane ring significantly influences its reactivity and biological

activity.[2][3] This guide focuses exclusively on the 6-amino isomer.

Physicochemical Properties
A summary of the key physicochemical properties of 6-Aminoazepan-2-one hydrochloride is

presented in the table below. These properties are essential for designing experimental

protocols, including dissolution, reaction setup, and purification.

Property Value Source(s)

CAS Number 1292369-18-6 [4][5]

Molecular Formula C₆H₁₃ClN₂O [1][4]

Molecular Weight 164.63 g/mol [1][4][6]

Appearance White crystalline solid [1]

Synonyms
6-Amino-azepan-2-one HCl,

Caprolactam hydrochloride
[1][4]

Storage Conditions

Store at 2-8°C under an inert

atmosphere (e.g., Nitrogen or

Argon)

[1]

Synthesis Pathway Overview
The synthesis of 6-Aminoazepan-2-one hydrochloride typically involves the cyclization of a

lysine derivative. A plausible and established method involves the intramolecular cyclization of

L-lysine methyl ester dihydrochloride.[7] This process is generally followed by the formation of

the hydrochloride salt.

Below is a generalized workflow for the synthesis.
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Synthesis Workflow

L-Lysine Hydrochloride

Esterification
(e.g., Thionyl chloride in Methanol)

L-Lysine Methyl Ester Dihydrochloride

Intramolecular Cyclization
(e.g., Sodium methoxide in Methanol, reflux)

(S)-3-Aminoazepan-2-one
(Free Base)

Salt Formation
(Ethanolic HCl)

6-Aminoazepan-2-one Hydrochloride
(Final Product)
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Caption: Generalized workflow for the synthesis of 6-Aminoazepan-2-one hydrochloride.

Detailed Synthetic Protocol
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The following protocol is a representative procedure for the synthesis of the isomeric (S)-3-

aminoazepin-2-one hydrochloride from L-lysine hydrochloride, which can be adapted for the

synthesis of 6-Aminoazepan-2-one hydrochloride.[7]

Step 1: Esterification of L-Lysine Hydrochloride

Dissolve L-lysine hydrochloride (100.0 g, 547 mmol) in methanol (1200 mL) in a round-

bottom flask equipped with a magnetic stirrer.

Cool the solution to 0°C in an ice bath under an argon atmosphere.

Slowly add thionyl chloride (80 mL, 1.10 mol) dropwise over 20 minutes, maintaining the

temperature at 0°C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 1

hour, then reflux overnight.

Remove the solvent under vacuum. Recrystallize the crude product from methanol to yield L-

lysine methyl ester dihydrochloride.[7]

Step 2: Intramolecular Cyclization and Salt Formation

Dissolve L-lysine methyl ester dihydrochloride (60.0 g, 257 mmol) in methanol (1200 mL)

under an argon atmosphere.

Add sodium methoxide (48.0 g, 889 mmol) and reflux the reaction mixture for 4 hours.

After the reaction is complete, hydrolyze by adding ammonium chloride (20.0 g).

Filter the reaction mixture and remove the solvent under vacuum.

Dissolve the residue in ethanol (100 mL) and add ethanol saturated with hydrogen chloride

(20 mL) to precipitate the crude product.

Recrystallize the crude product from methanol to obtain the final (S)-3-aminoazepin-2-one

hydrochloride.[7]
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Analytical Characterization
The structural confirmation of 6-Aminoazepan-2-one hydrochloride relies on standard

spectroscopic techniques. Researchers should expect to see characteristic signals in NMR, IR,

and mass spectrometry that correspond to the key functional groups of the molecule.

¹H NMR: The proton NMR spectrum will show distinct peaks for the protons on the azepane

ring and the amine group. The chemical shifts and splitting patterns will be indicative of their

relative positions.

¹³C NMR: The carbon NMR will display six unique signals corresponding to the six carbon

atoms in the azepane ring. The carbonyl carbon of the lactam will appear significantly

downfield.

IR Spectroscopy: The infrared spectrum will exhibit characteristic absorption bands for the N-

H stretching of the amine and amide, the C=O stretching of the lactam, and C-N stretching. A

broad peak in the 2500-3000 cm⁻¹ region is often indicative of an amine salt.

Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the

mass of the protonated molecule [M+H]⁺.

Applications in Research and Development
6-Aminoazepan-2-one hydrochloride is a valuable building block in several areas of chemical

and pharmaceutical research.[1]

Pharmaceutical Synthesis
The primary application of this compound is as a scaffold in the synthesis of more complex,

biologically active molecules.[1] Its bifunctional nature allows for selective modification at either

the amino group or the lactam ring, enabling the construction of diverse chemical libraries for

drug discovery. For instance, it has been used in the synthesis of lysine sulfonamide HIV

protease inhibitors and bengamide derivatives with anticancer activity.[2][8][9]
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Drug Discovery Workflow

6-Aminoazepan-2-one
Hydrochloride
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Functionalized Intermediate

Coupling with Bioactive Moiety

Library of Diverse Compounds

High-Throughput Screening

Hit Compound Identification
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Caption: Application of 6-Aminoazepan-2-one hydrochloride in a drug discovery workflow.

Polymer Chemistry
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In the field of material science, this compound serves as a monomer for the synthesis of

specialty polyamides.[1] The presence of the amino group allows for its incorporation into

polymer chains, potentially imparting unique properties such as improved hydrophilicity, dye-

binding capacity, or biocompatibility. It is a key component in the production of caprolactam,

which is the monomer for nylon 6.[1]

Safety and Handling
As a laboratory chemical, 6-Aminoazepan-2-one hydrochloride should be handled with

appropriate safety precautions.

Hazard Identification: It is classified as harmful if swallowed, causes skin irritation, and

causes serious eye irritation. It may also cause respiratory irritation.[6]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat.[10]

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

dust. Avoid contact with skin and eyes.[10]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.[1][10]

Conclusion
6-Aminoazepan-2-one hydrochloride is a foundational chemical building block with

significant potential in both pharmaceutical and materials science. Its well-defined structure and

versatile reactivity offer a reliable starting point for the synthesis of a wide array of complex

molecules. This guide provides the essential technical information for researchers to

confidently and safely utilize this compound in their research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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